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Introduction
Tetromycin C1 is a polyketide antibiotic produced by the actinomycete strain Streptomyces sp.

MK67-CF9.[1] As a member of the tetracycline class of antibiotics, it exhibits notable activity

against Gram-positive bacteria. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological activity of Tetromycin C1, along

with detailed experimental protocols for its isolation and characterization.

Chemical Structure and Physicochemical Properties
Tetromycin C1 is a complex macrocyclic lactone with the molecular formula C₅₀H₆₄O₁₄ and a

molecular weight of 889.03 g/mol .[1][2] The chemical structure, as described in patent

JPH1057089A, is presented below.

Table 1: Physicochemical Properties of Tetromycin C1[1][2]
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Property Value

Molecular Formula C₅₀H₆₄O₁₄

Molecular Weight 889.03 g/mol

Appearance Colorless needle-like crystals

Melting Point 190-193 °C

Specific Rotation [α]D²⁵ = -26.0° (c 0.53 in acetone)

High-Resolution Mass Spectrometry (HR-FAB-

MS)
m/z 889.4352 (M+H)⁺

Biological Activity
Tetromycin C1 demonstrates significant antibacterial activity, primarily against Gram-positive

bacteria. The minimum inhibitory concentrations (MICs) against various bacterial strains have

been determined and are summarized in the table below.

Table 2: Minimum Inhibitory Concentration (MIC) of Tetromycin C1 against various bacterial

strains

Test Organism MIC (µg/mL)

Staphylococcus aureus ATCC 6538P 3.13

Staphylococcus aureus Smith 3.13

Staphylococcus aureus 209P 3.13

Bacillus subtilis ATCC 6633 1.56

Micrococcus luteus ATCC 9341 0.78

Escherichia coli NIHJ > 100

Klebsiella pneumoniae ATCC 10031 > 100

Pseudomonas aeruginosa ATCC 9027 > 100
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Experimental Protocols
Fermentation of Streptomyces sp. MK67-CF9 for
Tetromycin C1 Production
A detailed workflow for the fermentation process is outlined below.
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Click to download full resolution via product page

Caption: Fermentation workflow for Tetromycin C1 production.

Methodology:

Inoculum Preparation: A loopful of Streptomyces sp. MK67-CF9 from a slant culture is used

to inoculate a seed medium (e.g., starch, soybean meal, yeast extract, and inorganic salts).

The seed culture is incubated at 27°C for 2-3 days on a rotary shaker.

Production Fermentation: The seed culture is then transferred to a production medium with a

similar composition. The production fermentation is carried out at 27°C for 7 days with

aeration and agitation.

Harvesting: After incubation, the culture broth is centrifuged to separate the mycelial cake

from the supernatant.

Isolation and Purification of Tetromycin C1
The following diagram illustrates the purification process of Tetromycin C1 from the culture

broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2788044?utm_src=pdf-body-img
https://www.benchchem.com/product/b2788044?utm_src=pdf-custom-synthesis
https://files.core.ac.uk/download/pdf/16292159.pdf
https://en.wikipedia.org/wiki/Minimum_inhibitory_concentration
https://www.benchchem.com/product/b2788044#chemical-structure-and-properties-of-tetromycin-c1
https://www.benchchem.com/product/b2788044#chemical-structure-and-properties-of-tetromycin-c1
https://www.benchchem.com/product/b2788044#chemical-structure-and-properties-of-tetromycin-c1
https://www.benchchem.com/product/b2788044#chemical-structure-and-properties-of-tetromycin-c1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2788044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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